4,4'-(Diazoamino)dibenzenesulfonic acid, disodium salt
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Description
4,4'-(Diazoamino)dibenzenesulfonic acid, disodium salt, also known as this compound, is a useful research compound. Its molecular formula is C12H9N3Na2O6S2 and its molecular weight is 401.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Analytical Chemistry Applications
A study developed an ultra-high-performance liquid chromatography (UHPLC) method for determining manufacturing impurities in FD&C Red No. 40, where 4,4'-(diazoamino)bis[5-methoxy-2-methylbenzenesulfonic acid disodium salt was identified as a reaction by-product. This method enhances analysis speed, separation, and sensitivity, demonstrating the role of diazonium compounds in ensuring the safety and quality of food dyes (Harp et al., 2019).
Material Science Applications
Research into sulfonated polytriazoles utilized diazonium salts, including derivatives similar to 4,4'-(Diazoamino)dibenzenesulfonic acid, disodium salt, for synthesizing new materials with potential applications in proton exchange membranes for fuel cells. These materials exhibited high molecular weights, good solubility, thermal and chemical stabilities, low water uptake, and high mechanical properties, highlighting their suitability for energy applications (Singh et al., 2014).
Properties
IUPAC Name |
disodium;4-[2-(4-sulfonatophenyl)iminohydrazinyl]benzenesulfonate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O6S2.2Na/c16-22(17,18)11-5-1-9(2-6-11)13-15-14-10-3-7-12(8-4-10)23(19,20)21;;/h1-8H,(H,13,14)(H,16,17,18)(H,19,20,21);;/q;2*+1/p-2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYVNMDAIZCXVTO-UHFFFAOYSA-L |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NN=NC2=CC=C(C=C2)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9N3Na2O6S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
56120-28-6 |
Source
|
Record name | 4,4'-(Diazoamino)dibenzenesulfonic acid, disodium salt | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0056120286 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
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